Cas no 871805-97-9 (2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide)

• Product Name: 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide
• CAS No: 871805-97-9
• MF: C₁₉H₁₅BrN₄OS
• MW: 427.317601442337
• CID: 6284380
• PubChem ID: 16259052
• Update Time: 2025-10-28

2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide
• Z66822808
• AKOS034525842
• EN300-26680883
• 871805-97-9

• Inchi： 1S/C19H15BrN4OS/c20-15-6-8-17(9-7-15)24-13-11-22-19(24)26-14-18(25)23(12-10-21)16-4-2-1-3-5-16/h1-9,11,13H,12,14H2
• InChI Key： FPUDAMBXPLTYKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CN=C1SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 426.01499g/mol
• Monoisotopic Mass: 426.01499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide

Introduction to 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide (CAS No. 871805-97-9)

2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide (CAS No. 871805-97-9) is a complex organic compound with a unique structure and potential applications in the field of medicinal chemistry. This compound, characterized by its imidazole and sulfanyl moieties, has garnered significant attention due to its potential therapeutic properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide is intricate and features several functional groups that contribute to its unique properties. The imidazole ring, a common motif in many biologically active molecules, plays a crucial role in the compound's interactions with biological targets. The bromophenyl group adds further complexity and can influence the compound's solubility and reactivity. The sulfanyl group, often associated with thiol functionality, can participate in redox reactions and form disulfide bonds, which are important in various biological processes.

The synthesis of 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide typically involves multi-step procedures that require precise control over reaction conditions. One common approach is to start with the synthesis of the imidazole derivative, followed by the introduction of the bromophenyl and sulfanyl groups. The final step involves the formation of the amide bond through a coupling reaction between the acetyl chloride and an appropriate amine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activities, 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

Recent research has also explored the pharmacokinetic properties of 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery and dosing regimens. For example, the compound's lipophilicity and molecular weight can affect its ability to cross biological membranes and reach target tissues.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide. While preclinical studies have shown promising results, further investigation is needed to confirm these findings in human subjects. Ongoing clinical trials are focused on assessing the compound's therapeutic potential in various disease models, including cancer and inflammatory conditions.

The future prospects for 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide are promising. As researchers continue to uncover its mechanisms of action and optimize its properties, it may find applications in a wide range of therapeutic areas. Additionally, the compound's unique structure makes it an attractive candidate for further structural modifications to enhance its efficacy and reduce potential side effects.

In conclusion, 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide (CAS No. 871805-97-9) is a fascinating compound with significant potential in medicinal chemistry. Its complex structure and diverse functional groups contribute to its unique biological activities and therapeutic properties. Ongoing research efforts aim to fully characterize this compound and explore its applications in various disease treatments.